Cas no 1550367-95-7 (3-(3-Bromophenyl)-4-isopropyl-4H-1,2,4-triazole)

3-(3-Bromophenyl)-4-isopropyl-4H-1,2,4-triazole structure
1550367-95-7 structure
Product Name:3-(3-Bromophenyl)-4-isopropyl-4H-1,2,4-triazole
CAS No:1550367-95-7
MF:C11H12BrN3
MW:266.13708114624
CID:4609443
Update Time:2023-08-10

3-(3-Bromophenyl)-4-isopropyl-4H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

    • 3-(3-Bromophenyl)-4-isopropyl-4H-1,2,4-triazole
    • 3-(3-bromophenyl)-4-propan-2-yl-1,2,4-triazole
    • Inchi: 1S/C11H12BrN3/c1-8(2)15-7-13-14-11(15)9-4-3-5-10(12)6-9/h3-8H,1-2H3
    • InChI Key: SOEMDKWWPUWCSQ-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)C1=NN=CN1C(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 210
  • XLogP3: 2.5
  • Topological Polar Surface Area: 30.7
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